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Introduction

Fluorescently labeled antibodies are critical tools in a wide array of biological research and
diagnostic applications, including flow cytometry, fluorescence microscopy, and immunoassays.
[1] The choice of fluorophore and the labeling strategy are paramount for achieving high
sensitivity and specificity. BDP FL-PEG4-TCO is a high-performance fluorescent probe
composed of a bright and photostable BODIPY™ FL (BDP FL) fluorophore, a hydrophilic
tetraethylene glycol (PEG4) spacer, and a reactive trans-cyclooctene (TCO) group.[2]

This molecule facilitates a two-step antibody labeling strategy based on the highly efficient and
bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction between the
TCO group and a tetrazine (Tz) moiety.[2][3] This "click chemistry" reaction is exceptionally fast
and specific, proceeding under physiological conditions without the need for a catalyst, making
it ideal for labeling biomolecules.[3] The hydrophilic PEG4 linker enhances the water solubility
of the labeled antibody and minimizes steric hindrance, which can help to preserve antibody
function and reduce non-specific binding.[2][4][5]
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This application note provides a detailed protocol for the labeling of antibodies using BDP FL-
PEG4-TCO, beginning with the necessary initial step of modifying the antibody with a tetrazine

group.

Signaling Pathway and Mechanism of Action

The core of this labeling protocol is the bioorthogonal iEDDA reaction. First, the antibody of
interest is functionalized with a tetrazine group. Subsequently, the BDP FL-PEG4-TCO is
introduced, and its TCO group rapidly and specifically “clicks" with the tetrazine on the
antibody, forming a stable covalent bond and rendering the antibody fluorescent.[2]
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Step 1: Antibody Modification
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Step 2: Bioorthogonal Labeling
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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